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Compound of Interest

Compound Name: 1,1-Diphenylethane

Cat. No.: B1196317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diphenylethane, including its
chemical identity, physicochemical properties, synthesis protocols, and applications.

~hemical Identi

Identifier Value

IUPAC Name (1-phenylethyl)benzene[1][2]
CAS Number 612-00-0[1][3]

Molecular Formula C14H14[1]

Molecular Weight 182.26 g/mol [1]

1-phenylethylbenzene, (Phenylethyl)benzene,
Synonyms .
as-Diphenylethane[1][4]

Physicochemical Properties

The following table summarizes the key physical and chemical properties of 1,1-
Diphenylethane.
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Property Value Reference
Physical State Colorless liquid [3114]
Odor Aromatic [3114]
Melting Point -17.9°C [5]
Boiling Point 272.6 °C [5]
Density 0.9997 g/cm? at 20 °C [5]
Refractive Index 1.560 [5]
Flash Point 109.6 + 9.7 °C [5]
Solubility Insolulble in water; soluble in

organic solvents.[3][4]
Vapor Pressure 0.01 mmHg [5]

Synthesis of 1,1-Diphenylethane

1,1-Diphenylethane can be synthesized through various methods. A common laboratory-scale
synthesis involves the Friedel-Crafts alkylation of benzene with styrene. An alternative, high-
yield method is the reaction of benzene with 1,1-dichloroethane using an ionic liquid as a
catalyst.

Experimental Protocol: Synthesis via Friedel-Crafts Alkylation
This protocol is adapted from the Friedel-Crafts reaction of styrene with benzene.
Materials:

Benzene

Styrene

Anhydrous Aluminum Chloride (AICI3)

Hydrochloric Acid (HCI)
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e Sodium Bicarbonate (NaHCOs) solution
¢ Anhydrous Magnesium Sulfate (MgSOa)
e Round-bottom flask

» Reflux condenser

e Separatory funnel

 Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a dropping funnel, a mixture of
benzene and anhydrous aluminum chloride is prepared.

o Styrene is added dropwise to the stirred mixture at a controlled temperature to initiate the
alkylation reaction.

 After the addition is complete, the reaction mixture is stirred for several hours at room
temperature.

e The reaction is quenched by the slow addition of water, followed by dilute hydrochloric acid.

e The organic layer is separated, washed with sodium bicarbonate solution and water, and
then dried over anhydrous magnesium sulfate.

e The excess benzene is removed by distillation.

e The resulting crude 1,1-diphenylethane is purified by vacuum distillation.
Experimental Protocol: Synthesis using an lonic Liquid Catalyst

This method offers a more environmentally friendly approach with high yields.[6]
Materials:

e Benzene
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1,1-Dichloroethane
lonic Liquid Catalyst (e.g., pyridinium halide, imidazolium halide)[6]

Reaction vessel with temperature control

Procedure:

The ionic liquid catalyst is mixed with benzene in the reaction vessel.[6]

1,1-Dichloroethane is added dropwise to the mixture over 2-4 hours at a temperature
between 0-80 °C.[6]

The reaction is continued for an additional 1-2 hours after the completion of the addition.[6]
The reaction mixture is allowed to cool to room temperature, leading to phase separation.[6]
The upper organic phase containing the product is separated.[6]

The organic phase is washed, neutralized with an alkali solution, and then excess benzene
is recovered by distillation.[6]

The final product, 1,1-diphenylethane, is obtained by rectification.[6]

Applications

1,1-Diphenylethane has applications in various industrial and research fields:

Heat Transfer Fluid: Due to its thermal stability, it is used as a heat transfer fluid in closed
systems.[7]

Functional Fluid: It also serves as a functional fluid in other applications.[7]
Dielectric Fluid: Its dielectric properties make it suitable for use in electrical applications.[7]

Organic Synthesis: It is utilized as a solvent and a starting material in various organic
reactions.[3][4]
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o Reference Standard: In the field of drug development and analytical chemistry, it is used as a
reference standard for analytical method development and validation.[8]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of 1,1-Diphenylethane
via the ionic liquid-catalyzed reaction between benzene and 1,1-dichloroethane.
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Workflow for the Synthesis of 1,1-Diphenylethane

Reaction Preparation

Reactants:
- Benzene lonic Liquid Catalyst
- 1,1-Dichloroethane

eaction Ste

Mix Benzene and
lonic Liquid Catalyst

:

Dropwise addition of
1,1-Dichloroethane
(0-80 °C, 2-4h)

:

Continue Reaction
(1-2h)

Workup and Purification

Cool to Room Temperature

:

Phase Separation and
Organic Layer Collection

:

Washing and Neutralization

:

Distillation to
Recover Benzene

:

Rectification to obtain
Pure 1,1-Diphenylethane

Final Product:
1,1-Diphenylethane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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